Cas no 2227877-70-3 ((2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine)

• Product Name: (2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine
• CAS No: 2227877-70-3
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6410278
• PubChem ID: 165855790
• Update Time: 2025-05-17

(2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine
• 2227877-70-3
• (2R)-4-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]butan-2-amine
• EN300-1727888

• Inchi： 1S/C13H23N3O/c1-10(14)3-4-12-9-16(2)15-13(12)11-5-7-17-8-6-11/h9-11H,3-8,14H2,1-2H3/t10-/m1/s1
• InChI Key： UUWRCSUVMNJFPY-SNVBAGLBSA-N
• SMILES： O1CCC(C2C(=CN(C)N=2)CC[C@@H](C)N)CC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1Ų

Additional information on (2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine

Introduction to Compound CAS No. 2227877-70-3: (2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine

(2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine (CAS No. 2227877-70-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of (2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine is defined by its chiral center at the 2-position of the butanamine moiety and the presence of a pyrazole ring substituted with a tetrahydropyran (oxane) group. The molecular formula is C₁₆H₂₅N₃O, and its molecular weight is approximately 267.38 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various biochemical assays and in vivo studies.

Synthesis Methods

The synthesis of (2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine has been reported in several studies, with a focus on developing efficient and scalable methods. One common approach involves the reaction of 4-amino-butanal with 1-methylpyrazole in the presence of a reducing agent such as sodium borohydride to form the corresponding amine. Subsequent coupling with tetrahydropyran derivatives using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) yields the final product. The chiral center at the 2-position can be introduced using chiral auxiliaries or enantioselective catalysis techniques.

Biological Activities

(2R)-4-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylbutan-2-amine has demonstrated promising biological activities in preclinical studies. One of its key properties is its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. This makes it a potential candidate for treating neurological disorders such as depression, anxiety, and Parkinson's disease. Recent research has also shown that the compound exhibits anti-inflammatory effects, which could be beneficial in managing chronic inflammatory conditions.

In addition to its neurological applications, (2R)-4-1-methyl-3-(oxan-4-y l)-1H-pyrazol -4 -ylbut an -2 -amin e has shown potential as an anticancer agent. Studies have reported that it can inhibit the proliferation of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis through the activation of specific signaling pathways.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing (2R)-4 -1 -m eth yl -3 -( ox an -4 -yl ) -1 H -py raz ol -4 -yl but an -2 -amin e into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on dosing regimens, pharmacokinetics, and potential side effects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The future prospects for (2R ) -4 -1 -m eth yl -3 -( ox an -4 -yl ) -1 H -py raz ol -4 -yl but an -2 -amin e strong > are highly promising . If clinical trials continue to yield positive results , it could become a valuable addition to the arsenal of drugs used to treat neurological disorders and cancer . Ongoing research is also exploring its potential use in combination therapies , where it may enhance the efficacy of existing treatments while reducing side effects . p > < p >< strong >Conclusion strong > p > < p >In summary , < strong >( 2 R ) -4 -1 m eth yl -3 -( ox an -4 yl ) -1 H py raz ol 4 yl but an 2 amine strong > ( CAS No . 2 2 78 77 70 3 ) is a novel compound with significant therapeutic potential . Its unique chemical structure , combined with its diverse biological activities , makes it a promising candidate for further development . As research continues to advance , it is likely that this compound will play an important role in addressing unmet medical needs in various disease areas . p > article > response >